Cas no 949741-82-6 (N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide)

N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide structure
949741-82-6 structure
Product Name:N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide
CAS No:949741-82-6
MF:C19H23N5O2S
MW:385.48322224617
CID:6420818
PubChem ID:42942370
Update Time:2023-12-27

N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • Z280669744
    • EN300-26687834
    • AKOS034038326
    • N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-2-oxo-1,3-dihydropyridin-6-yl)sulfanyl]acetamide
    • 949741-82-6
    • N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide
    • Inchi: 1S/C19H23N5O2S/c1-18(2)13(9-20)16(26)23-17(14(18)10-21)27-11-15(25)24-19(12-22)7-5-3-4-6-8-19/h13H,3-8,11H2,1-2H3,(H,23,26)(H,24,25)
    • InChI Key: OMFPCFZSCBWWOG-UHFFFAOYSA-N
    • SMILES: S(CC(NC1(C#N)CCCCCC1)=O)C1=C(C#N)C(C)(C)C(C#N)C(N1)=O

Computed Properties

  • Exact Mass: 385.15724617g/mol
  • Monoisotopic Mass: 385.15724617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 155Ų

N-(1-cyanocycloheptyl)-2-[(3,5-dicyano-4,4-dimethyl-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]acetamide Pricemore >>

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Enamine
EN300-26687834-0.05g
949741-82-6 90%
0.05g
$212.0 2023-09-11
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